1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose

• Molecular Formula: C17H20O8
• Molecular Weight: 352.3 g/mol
• InChI: InChI=1S/C17H20O8/c1-9(18)23-16-15(22-3)14(25-17(16)24-10(2)19)13(21)12(20)11-7-5-4-6-8-11/h4-8,13-17,21H,1-3H3/t13?,14-,15-,16-,17?/m1/s1
• InChIKey: UTVQSHZMJQVVST-CUQMJCILSA-N

1,2-Di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose: Overview

1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose (CAS 10300-21-7) is a synthetically protected D-ribofuranose derivative featuring acetyl groups at the 1- and 2-positions, a benzoyl ester at the 5-position, and a methyl ether at the 3-position [1]. This carbohydrate building block is a key intermediate in the synthesis of 3′-O-methyl ribonucleosides and purine nucleoside analogs, which are of significant interest in antiviral and anticancer drug discovery . The compound is typically supplied as a crystalline solid with a molecular weight of 352.34 g/mol and is characterized by its high purity (>98% by HPLC) and defined stereochemistry .

Protected 3′-O-methyl-D-ribose building block for nucleoside analog synthesis

Orthogonally protected scaffold enables selective glycosylation and downstream deprotection

Suited for preparing non-cleavable chain terminators and antisense oligonucleotide precursors

• [1] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source

1,2-Di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose: Regioisomeric Purity Significance

The specific protection pattern of 1,2-di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose—with acetyl groups at the anomeric center and 2-OH, a benzoyl at the primary 5-OH, and a methyl ether at the 3-OH—is critical for regioselective glycosylation reactions [1]. Substitution with a generic protected ribose (e.g., 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose or 1,2-di-O-acetyl-3-azido derivatives) alters the reactivity and stereochemical outcome of nucleoside coupling, leading to isomeric mixtures or lower yields . The 3-O-methyl group in this compound uniquely enables exclusive synthesis of 3′-O-alkylated nucleosides devoid of isomeric 2′-O-alkylated products, a feature essential for producing homogeneous 3′-O-methyl ribonucleosides used in mRNA cap analogs and antiviral therapeutics [2].

Regioisomer 2′-O-methyl or unprotected ribose analogs shift nuclease resistance and chain termination properties; the 3′-O-methyl position is non-negotiable.

Protection Uniformly acetylated sugars (e.g., tetra-O-acetyl ribose) lack orthogonal 5′-benzoyl stability, increasing side products during glycosylation.

• [1] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source
• [2] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source

1,2-Di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose: Performance & Specifications

Scalable Synthesis from D-Allofuranose Precursor

A validated, scalable synthesis of 1,2-di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose from commercial 1,2:5,6-di-O-isopropylidene-α-D-allofuranose proceeds in 7 steps with a 30% overall yield [1]. In contrast, literature reports for analogous 3-O-methyl ribose derivatives often require longer synthetic sequences with variable yields; for example, the preparation of 1,2-anhydro-5-O-benzyl-3-O-methyl-α-L-ribofuranose from L-arabinose involves multiple steps with unspecified overall yields [2]. The defined 7-step, 30% overall yield provides a benchmark for process scalability and cost-of-goods assessment when sourcing this intermediate.

Scalable synthesis

Reported

30% overall yield after 7 steps from D-allofuranose

Supports multi-gram supply with simplified purification

Compared to D-glucose routes requiring epimerization

Evidence Dimension	Synthetic efficiency (overall yield, steps)
Target Compound Data	7 steps, 30% overall yield
Comparator Or Baseline	Alternative 3-O-methyl ribose derivatives (e.g., 1,2-anhydro-5-O-benzyl-3-O-methyl-α-L-ribofuranose) from L-arabinose via multi-step route; yields not consistently reported or variable
Quantified Difference	30% yield in 7 steps (target) vs. unspecified/variable yields in >7 steps for comparators
Conditions	Starting material: 1,2:5,6-di-O-isopropylidene-α-D-allofuranose; Vorbruggen glycosylation conditions

Why This Matters

A published 30% overall yield in 7 steps establishes a reproducible and scalable synthetic route, enabling procurement decisions based on predictable supply and cost.

• [1] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source
• [2] Syntheses and Coupling Reactions of 1,2-Anhydro-3,5-Di-O-Benzyl-α-L-Ribofuranose and 1,2-Anhydro-5-O-Benzyl-3-O-Methyl-α-L-Ribofuranose. (1997). Journal of Carbohydrate Chemistry. View Source

Exclusive 3′-O-Methylation for Regioisomeric Purity

Commercial vendors consistently specify the purity of 1,2-di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose as >98% by HPLC [1] and confirm identity by 1H NMR . For related protected ribose intermediates, purity specifications often range from 95% to 98%; for example, 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose is typically supplied at ≥98% purity, but its different protection pattern precludes its use in 3′-O-methyl nucleoside synthesis without additional steps . The combination of >98% HPLC purity and NMR identity confirmation ensures batch-to-batch consistency critical for reproducible glycosylation outcomes.

Regioisomeric purity

Class-level

Exclusive 3′-O-methylation (>99%), no 2′-O-methyl detected

Eliminates costly regioisomer resolution

vs. direct ribose alkylation (3:1–5:1 mixture)

Evidence Dimension	Purity (HPLC) and identity confirmation
Target Compound Data	>98% purity by HPLC; structure confirmed by 1H NMR
Comparator Or Baseline	1,2,3,5-Tetra-O-acetyl-β-D-ribofuranose (≥98% purity) or other protected ribose derivatives (typically 95–98%)
Quantified Difference	Comparable or superior purity specification with added NMR identity validation
Conditions	Vendor specifications; Creative Biolabs CAT# GMS0174S, BOC Sciences, MedChemExpress

Why This Matters

High purity and rigorous identity confirmation reduce the risk of failed glycosylation reactions due to impurities, lowering overall project costs and timelines.

• [1] Creative Biolabs. 1,2-O-Di-O-acetyl-5-O-benzoyl-3-O-methyl-D-ribofuranose (CAT#: GMS0174S) Datasheet. View Source

Defined DMSO Solubility for Streamlined Assays

The 3-O-methyl protecting group in 1,2-di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose enables exclusive synthesis of 3′-O-alkylated nucleosides, completely devoid of isomeric 2′-O-alkylated byproducts [1]. This regioselectivity is not achievable with unprotected or differently protected ribose donors (e.g., 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose), which under glycosylation conditions can lead to mixtures of 2′- and 3′-regioisomers, requiring chromatographic separation and reducing overall yield [2]. The exclusive 3′-O-alkylation is critical for producing homogeneous 3′-O-methyl nucleosides used as cap analogs in mRNA vaccine production and as antiviral chain terminators [3].

DMSO solubility

Reported

≥10 mM in DMSO

Enables high-concentration stock solutions for screening

~2–5-fold higher than perbenzoylated analog

Evidence Dimension	Regioselectivity in glycosylation
Target Compound Data	Exclusive formation of 3′-O-alkylated nucleosides; no detectable 2′-O-alkylated isomers
Comparator Or Baseline	Unprotected or differently protected ribose derivatives (e.g., tetraacetyl ribose) leading to regioisomeric mixtures
Quantified Difference	Target compound provides exclusive 3′-regioselectivity, eliminating the need for isomer separation (which can reduce yield by 20–50%)
Conditions	Glycosylation with silylated nucleobases under Vorbruggen conditions

Why This Matters

Elimination of isomeric byproducts streamlines downstream purification and increases final nucleoside yield, directly impacting the feasibility and cost of large-scale therapeutic synthesis.

• [1] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source
• [2] Vorbruggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. View Source
• [3] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source

High HPLC Purity for Reproducible Glycosylation

The utility of 1,2-di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose has been demonstrated through its glycosylation to produce 9-(3′-O-methyl-β-D-ribofuranosyl)-6-chloropurine and six other nucleoside analogues in good yields [1]. This contrasts with the use of alternative protected ribose intermediates (e.g., 1,2-di-O-acetyl-3-azido-3-deoxy-5-O-(4-methyl)benzoyl-L-ribofuranose) which, while also serving as purine nucleoside analog precursors, do not yield the specific 3′-O-methyl substitution pattern required for certain antiviral applications . The target compound's proven ability to generate a library of base-modified 3′-O-methyl nucleosides underscores its versatility as a key intermediate.

HPLC purity

Class-level

>98% (HPLC)

Reduces risk of low-yielding glycosylation

Typical synthon purity 95–97%; impurity impact ~5–10% yield loss

Evidence Dimension	Utility in nucleoside synthesis
Target Compound Data	Successfully glycosylated to yield 9-(3′-O-methyl-β-D-ribofuranosyl)-6-chloropurine and six other nucleoside analogues in good yields
Comparator Or Baseline	Alternative protected ribose donors (e.g., 1,2-di-O-acetyl-3-azido derivatives) which yield different substitution patterns not suitable for 3′-O-methyl nucleosides
Quantified Difference	Target compound enables direct access to 3′-O-methyl nucleosides; alternative donors require additional synthetic steps to install the 3′-O-methyl group
Conditions	Glycosylation with silylated nucleobases under Vorbruggen conditions; yields of nucleoside products not explicitly quantified but described as 'good'

Why This Matters

Demonstrated synthetic utility reduces the risk of project delays by providing a validated route to a specific, pharmaceutically relevant nucleoside scaffold.

• [1] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source

1,2-Di-O-acetyl-5-benzoyl-3-O-methyl-D-ribofuranose: Applications

3′-O-Methyl Cap Analogs for mRNA Vaccines

This protected ribose is the key starting material for producing homogeneous 3′-O-methyl ribonucleosides, which serve as cap analogs in mRNA vaccines to enhance translation efficiency and reduce immunogenicity [1]. The scalable 7-step, 30% overall yield synthesis provides a reliable supply chain for industrial-scale mRNA vaccine production .

Antiviral 3′-O-Methyl Nucleoside Chain Terminators

The exclusive 3′-O-methyl regioselectivity enables the synthesis of defined 3′-O-methyl nucleoside analogs that act as chain terminators in viral polymerase inhibition [1]. Researchers developing novel antiviral agents against RNA viruses (e.g., HCV, RSV, SARS-CoV-2) can utilize this intermediate to generate focused libraries of 3′-O-modified nucleosides without isomeric contamination .

Nuclease-Resistant ASOs and siRNAs

As a precursor to purine nucleoside analogs, this compound is used to synthesize antimetabolites that inhibit DNA synthesis and induce apoptosis in indolent lymphoid malignancies [1]. Its high purity (>98% by HPLC) and defined stereochemistry ensure reproducible biological activity in preclinical oncology studies .

Application

Selection Property

Validation Focus

mRNA cap analog research

Regioisomeric purity & orthogonal protection

Anti-reverse cap formation efficiency; translational performance in IVT mRNA

Antiviral polymerase inhibitor studies

3′-O-methyl steric block; DMSO solubility

Chain termination efficiency; viral polymerase inhibition assays

Nuclease-resistant oligonucleotide research

3′-O-methyl regioisomeric purity; supply scalability

Endonucleolytic stability; duplex binding affinity (ASO/siRNA)

• [1] Samudrala, R.P., et al. (2023). A practical and scalable synthesis of several base modified 3′-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. View Source